Cas no 16826-83-8 (1-Phenanthrenecarboxaldehyde,1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, (1S,4aS,10aR)-)

• Product Name: 1-Phenanthrenecarboxaldehyde,1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, (1S,4aS,10aR)-
• CAS No: 16826-83-8
• MF: C₁₈H₂₄O₂
• MW: 272.381965637207
• CID: 145046
• PubChem ID: 271765
• Update Time: 2025-04-19

1-Phenanthrenecarboxaldehyde,1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, (1S,4aS,10aR)- Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxaldehyde,1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, (1S,4aS,10aR)-
• (1S)-1,4aβ-Dimethyl-6-methoxy-1,2,3,4,4a,9,10,10aα-octahydrophenanthrene-1β-carbaldehyde
• 6-methoxy-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carbaldehyde
• 12-Methoxy-17-oxo-podocarpatrien-(8,11,13)
• 12-Methoxypodocarpa-8,11,13-trien-15-al
• 12-methoxy-podocarpa-8,11,13-trien-16-al
• 12-methoxypodocarpa-8,11,13-trien-19-al
• 12-O-methylpodocarpal
• AC1L6QTL
• AC1Q6QFO
• AR-1C0681
• NSC115709
• O-Methylpodocarpinal
• Podocarpa-8,11,13-trien-16-al, 12-methoxy-
• Podocarpa-8,13-trien-16-al, 12-methoxy-
• NSC-115709
• 16826-83-8
• 5123-19-3
• XFBMUCKBDHHVRE-UHFFFAOYSA-N
• (1S)-1,4abeta-Dimethyl-6-methoxy-1,2,3,4,4a,9,10,10aalpha-octahydrophenanthrene-1beta-carbaldehyde
• 1-Phenanthrenecarboxaldehyde, 1,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, [1S-(1.alpha.,4a.alpha.,10a.beta.)]-
• 1-Phenanthrenecarboxaldehyde,2,3,4,4a,9,10,10a-octahydro-6-methoxy-1,4a-dimethyl-, [1S-(1.alpha.,4a.alpha.,10a.beta.)]-
• DTXSID90297366
• 12-Methoxypodocarpa-8,11,13-trien-15-al #

• Inchi： 1S/C18H24O2/c1-17(12-19)9-4-10-18(2)15-11-14(20-3)7-5-13(15)6-8-16(17)18/h5,7,11-12,16H,4,6,8-10H2,1-3H3
• InChI Key： XFBMUCKBDHHVRE-UHFFFAOYSA-N
• SMILES： O=CC1(C)CCCC2(C)C3C=C(C=CC=3CCC21)OC

Computed Properties

• Exact Mass: 272.17772
• Monoisotopic Mass: 272.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 381.2°Cat760mmHg
• Flash Point: 155°C
• PSA: 26.3